3-Butylfuran

• CAS No.: 57393-55-2
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 3-butylfuran
• InChI: InChI=1S/C8H12O/c1-2-3-4-8-5-6-9-7-8/h5-7H,2-4H2,1H3
• InChI Key: SBTKGYVVXLMMQE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=COC=C1

Description

3-Butylfuran is a useful research compound. Its molecular formula is C8H12O and its molecular weight is 124.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The iodo-product obtained from Step B above (2.2 g, 8.8 mmol) was dissolved in 60 mL of ether, and stirred in a −78° C. bath. A 1.7 M solution of t-butyllithium in pentane (10.4 mL, 17.7 mmol) was added dropwise. After 20 min, cooling bath was removed. Reaction was continued for 2.5 hr and quenched with H2O (20 mL). The aqueous mixture was stirred overnight and separated. The aqueous layer was extracted with ether (30 mL). The combined organic layers were washed with brine, dried by Na2SO4, and filtered through a Celite pad. Removal of solvent gave 1.10 g (100%) of 3-butylfuran as a reddish-yellow oil.